Cas no 1803692-53-6 (Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1803692-53-6
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4829510
• Update Time: 2025-05-20

Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO4/c1-4-3-5(14)6(8(15)16-2)7(13-4)17-9(10,11)12/h3H,1-2H3,(H,13,14)
• InChI Key： JAFFHSVUEHSJGB-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OC)C(C=C(C)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 2
• Topological Polar Surface Area: 64.599

Additional information on Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803692-53-6): A Comprehensive Overview

Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1803692-53-6, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a hydroxyl group, a methyl group, and a trifluoromethoxy group, contributes to its diverse chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure is characterized by a pyridine core substituted with various functional moieties. The 4-hydroxy group at the fourth position and the 6-methyl group at the sixth position introduce steric and electronic effects that influence its interactions with biological targets. Additionally, the 2-(trifluoromethoxy) group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in pharmaceutical development. These features make Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are known for their role as pharmacophores in many therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The specific arrangement of functional groups in Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate suggests potential applications in these areas. For instance, the hydroxyl group can participate in hydrogen bonding interactions, while the trifluoromethoxy group can modulate enzyme activity through electronic effects.

Recent studies have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures often enhances binding affinity, metabolic stability, and pharmacokinetic properties. In the case of Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate, the trifluoromethoxy group at the second position likely contributes to these advantageous properties. This has prompted researchers to investigate its potential as a building block for more complex drug candidates.

The synthesis of Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, nucleophilic substitutions, and functional group transformations. The use of advanced catalytic systems and green chemistry principles has further improved the efficiency and sustainability of these synthetic processes. Such advancements are crucial for scaling up production and making these compounds more accessible for research purposes.

The biological activity of Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate has been explored in several preclinical studies. These investigations have revealed its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, preliminary data suggest that it may interact with kinases and other signaling proteins, leading to modulation of cellular processes such as proliferation and apoptosis. Such findings underscore the compound's significance as a lead compound for further development.

The pharmaceutical industry continues to invest in research aimed at identifying new therapeutic agents with improved efficacy and safety profiles. Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate represents one such promising candidate that warrants further investigation. Its unique structural features and demonstrated biological activity make it an attractive starting point for structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can accelerate the discovery process and identify optimized derivatives with enhanced properties.

In conclusion, Methyl 4-hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803692-53-6) is a versatile compound with significant potential in pharmaceutical research. Its structural complexity and functional diversity make it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of novel therapeutics that address unmet medical needs.